Cas no 1368910-76-2 (2-(4-fluorophenyl)propan-2-yl(methyl)amine)

• Product Name: 2-(4-fluorophenyl)propan-2-yl(methyl)amine
• CAS No: 1368910-76-2
• MF: C₁₀H₁₄FN
• MW: 167.223266124725
• CID: 5948674
• PubChem ID: 68032068
• Update Time: 2025-05-20

2-(4-fluorophenyl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)propan-2-yl(methyl)amine
• 1368910-76-2
• [2-(4-fluorophenyl)propan-2-yl](methyl)amine
• SCHEMBL10087241
• EN300-1866510

• Inchi： 1S/C10H14FN/c1-10(2,12-3)8-4-6-9(11)7-5-8/h4-7,12H,1-3H3
• InChI Key： XNWLSZBQOVVEQU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)(C)NC

Computed Properties

• Exact Mass: 167.111027613g/mol
• Monoisotopic Mass: 167.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12Ų

Additional information on 2-(4-fluorophenyl)propan-2-yl(methyl)amine

Compound CAS No. 1368910-76-2: 2-(4-fluorophenyl)propan-2-yl(methyl)amine

The compound with CAS No. 1368910-76-2, commonly referred to as 2-(4-fluorophenyl)propan-2-yl(methyl)amine, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with a tertiary amine group, making it a valuable intermediate in organic synthesis.

2-(4-fluorophenyl)propan-2-yl(methyl)amine exhibits interesting chemical properties due to the presence of the fluorine atom in the aromatic ring. Fluorine substitution typically enhances the compound's stability and reactivity, which are critical factors in its use as an intermediate in the synthesis of more complex molecules. Recent studies have highlighted its role in the development of novel bioactive compounds, particularly in the field of medicinal chemistry.

The synthesis of CAS No. 1368910-76-2 involves a multi-step process that typically begins with the preparation of the corresponding alkyne or alkene intermediate. The introduction of the fluorine atom is achieved through electrophilic substitution reactions, while the amine group is introduced via reductive amination or other amine-forming techniques. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for large-scale production.

In terms of applications, 2-(4-fluorophenyl)propan-2-yl(methyl)amine has found extensive use in the pharmaceutical industry as an intermediate in the synthesis of various drug candidates. For instance, it has been employed in the development of kinase inhibitors, which are critical in cancer therapy. Recent research has also explored its potential as a building block for peptide-based drugs and other bioactive molecules.

The chemical stability of CAS No. 1368910-76-2 under various conditions has been thoroughly investigated, revealing its resistance to oxidation and hydrolysis under mild conditions. This property makes it suitable for use in both laboratory and industrial settings where long-term stability is required. Furthermore, its solubility characteristics have been optimized for use in different solvent systems, enhancing its utility in organic synthesis.

From an environmental perspective, 2-(4-fluorophenyl)propan-2-yl(methyl)amine has been studied for its biodegradation potential and ecological impact. Recent studies suggest that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint when used responsibly.

In conclusion, CAS No. 1368910-76-2, or 2-(4-fluorophenyl)propan-2-yl(methyl)amine, is a valuable compound with diverse applications across multiple industries. Its unique chemical properties and versatility make it an essential intermediate in organic synthesis, particularly in the development of bioactive compounds and advanced materials.